Cas no 287111-14-2 (LAURIC ACID-1,2,3,4-13C4)

• Product Name: LAURIC ACID-1,2,3,4-13C4
• CAS No: 287111-14-2
• MF: C₁₂H₂₄O₂
• MW: 204.288383483887
• CID: 2839320
• PubChem ID: 71308915
• Update Time: 2025-04-21

LAURIC ACID-1,2,3,4-13C4 Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid-1,2,3,4-13C4
• (1,2,3,4-13C4)dodecanoic acid
• Lauric acid-1,2,3,4-13C4
• (1,2,3,4-~13~C_4_)Dodecanoic acid
• DTXSID40745701
• 287111-14-2
• DTXCID80696445
• Lauric acid-1,2,3,4-13C4, 99 atom % 13C
• LAURIC ACID-1,2,3,4-13C4

• Inchi： 1S/C12H24O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-11H2,1H3,(H,13,14)/i9+1,10+1,11+1,12+1
• InChI Key： POULHZVOKOAJMA-BMHINFNASA-N
• SMILES： O[13C]([13CH2][13CH2][13CH2]CCCCCCCC)=O

Computed Properties

• Exact Mass: 204.19104935g/mol
• Monoisotopic Mass: 204.19104935g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 44-46 °C(lit.)
• Boiling Point: 225 °C/100 mmHg(lit.)

LAURIC ACID-1,2,3,4-13C4 Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids